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Compound of Interest

Compound Name: Dichloromethyl(phenyl)silane
Cat. No.: B7909303
Get Quote

As a critical organosilane reagent in drug development and advanced materials synthesis,
Dichloromethyl(phenyl)silane (CAS: 149-74-6) presents unique handling challenges. It is
highly corrosive, combustible, and reacts violently with moisture to liberate hydrogen chloride
(HCI) gas[1][2]. This guide provides drug development professionals and laboratory scientists
with a self-validating, causally-driven framework for selecting Personal Protective Equipment
(PPE) and executing safe operational workflows.

Quantitative Hazard & Physical Data

Understanding the physical properties of Dichloromethyl(phenyl)silane is the first step in risk
mitigation. The following table summarizes the critical data required for safety planning[1][2].
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Property | Hazard

Value | Classification

Operational Implication

CAS Number

149-74-6

Unique identifier for SDS

cross-referencing.

Boiling Point

205 °C

Low volatility at room
temperature, but heating

generates corrosive vapors[2].

Flash Point

67 °C (Closed Cup)

Combustible liquid; requires
removal of all ignition

sources|2].

Density

1.176 g/mL at 25 °C

Heavier than water; sinks if
accidentally mixed,

complicating cleanup[?2].

Primary Hazards

Skin Corr. 1A/1B, Eye Dam. 1

Causes severe, immediate
tissue necrosis and irreversible

eye damage[1][2].

Reactivity

EUHO014 (Reacts violently with

water)

Exothermic hydrolysis
produces toxic HCI gas; strict
anhydrous conditions

required[1].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling this chemical. Every piece of PPE must be

selected based on the specific degradation mechanisms of chlorosilanes.

o Respiratory Protection:

o Specification: Half or full-facepiece respirator equipped with a Type ABEK filter (EN14387)

or a self-contained breathing apparatus (SCBA)[2][3].

o Causality: Even minor exposure to ambient humidity causes

Dichloromethyl(phenyl)silane to hydrolyze, releasing HCI aerosols. The ABEK filter
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specifically neutralizes acidic gases and organic vapors, preventing severe respiratory
tract burns[1][2].

e Eye and Face Protection:

o Specification: Tightly fitting chemical safety goggles combined with an 8-inch minimum
face shield[1].

o Causality: Chlorosilanes cause immediate corneal opacity upon contact. A face shield
alone allows vapors to reach the eyes from underneath; goggles alone leave facial tissue
exposed to corrosive splashes. Both must be worn concurrently[1].

e Hand Protection:

o Specification: Heavy-duty, impervious chemical-resistant gloves (e.qg., fluoroelastomer or
heavy nitrile). Gloves must be inspected for pinholes prior to use[1][3].

o Causality: Dichloromethyl(phenyl)silane rapidly permeates and degrades standard thin-
mil latex or vinyl gloves. Proper glove removal techniques (without touching the outer
surface) are mandatory to prevent secondary skin exposure[1].

e Body Protection:
o Specification: Impervious protective clothing and chemical-resistant boots[3].

o Causality: The liquid is highly corrosive to metals and human tissue[3]. Standard cotton lab
coats will absorb the liquid and hold it against the skin, exacerbating burns.

Operational Workflow & Emergency Logic

The following diagram illustrates the logical progression of handling
Dichloromethyl(phenyl)silane, emphasizing the critical transition from standard operations to
emergency spill containment.
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Phase 1: Preparation

Verify Fume Hood & Don PPE

Phase 2: System Purge
Establish Inert Atmosphere (Ar/N2)
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CRITICAL EVENT:
Spill or Leak Detected

Evacuate & Isolate
Remove Ignition Sources

Containment
Absorb with Dry Sand (NO WATER)

Disposal
Transfer to Corrosive-Resistant Bin

Click to download full resolution via product page
Operational workflow and emergency spill response for Dichloromethyl(phenyl)silane.

Standard Operating Procedure (SOP): Safe Handling

To ensure self-validating safety, researchers must adhere to the following step-by-step
methodology when actively handling the chemical:
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Environmental Preparation: Ensure the workspace is completely free of moisture. All
operations must be conducted inside a certified, continuously running fume hood or a
specialized glove box[3].

Ignition Control: Because the flash point is 67 °C, remove all open flames, hot surfaces, and
potential sources of static discharge. Use spark-proof tools and explosion-proof
equipment[2].

Apparatus Purging: Prior to opening the reagent bottle, purge all reaction vessels, syringes,
and cannulas with an inert gas (Nitrogen or Argon). Causality: This displaces ambient
oxygen and humidity, preventing the premature generation of HCI gas and pressure
buildup[3].

Transfer Protocol: Open the container carefully, as internal pressure may have developed
during storage. Use a closed-system transfer method (e.g., a flushed cannula) rather than
pouring, to minimize vapor generation and exposure risk.

Post-Transfer Sealing: Immediately reseal the container tightly and store it upright in a dry,
cool, well-ventilated corrosives cabinet, strictly segregated from water, alcohols, strong
acids, and bases[1][4].

Spill Response and Disposal Plan

In the event of a spill, standard aqueous cleanup protocols are highly dangerous. Follow this
specific methodology:

e Immediate Isolation: Evacuate non-essential personnel to safe areas upwind of the spill.
Ensure adequate ventilation to disperse combustible and corrosive vapors[1][4].

e Source Control: Eliminate all sources of ignition immediately[4]. Do not attempt to stop the
leak unless it can be done without personal risk.

o Containment (Strictly Anhydrous):Under no circumstances should water be used to flush the
spill[1][3]. Water contact will cause a violent exothermic reaction, rapidly expanding the toxic
gas cloud.
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o Absorption: Cover the spilled liquid entirely with dry sand, earth, or a specialized inert
chemical absorbent.

» Recovery: Using spark-proof tools, sweep the absorbed mixture into a dry, covered,
corrosive-resistant waste container (preferably with a resistant inner liner).

» Disposal: Label the container clearly as "Water-Reactive Corrosive Waste" and transfer it to
your institution's hazardous waste management team in accordance with local environmental
regulations[1].

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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